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Compound of Interest

Compound Name: 2-Chloronaphthalene-d7

Cat. No.: B1436267 Get Quote

Essential Safety and Handling Guide for 2-
Chloronaphthalene-d7
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Chloronaphthalene-d7. It is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier: 2-Chloronaphthalene-d7 CAS Number: 93951-84-9[1][2][3] Primary

Hazards: Flammable liquid and vapor, causes skin and serious eye irritation, harmful if inhaled,

and may cause respiratory irritation.[1][4][5] Chronic exposure may lead to liver damage.[4][6]

[7] The substance is toxic to aquatic life with long-lasting effects.[3][6]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-
Chloronaphthalene-d7 and its non-deuterated form.
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Property Value Source

Molecular Formula C₁₀D₇Cl [1][3]

Molecular Weight 169.66 g/mol [1][3]

Appearance
White crystalline powder (neat)

or solution
[6]

Melting Point 59.5°C (non-deuterated) [6]

Boiling Point
259°C at 101kPa (non-

deuterated)
[6]

Signal Word Danger/Warning [1][4]

Personal Protective Equipment (PPE)
To minimize exposure, all personnel must use the following personal protective equipment

when handling 2-Chloronaphthalene-d7.

PPE Category Specifications Rationale

Hand Protection
Solvent-resistant gloves (e.g.,

Viton®, Barrier®).

Prevents skin contact and

absorption.[4][6][8]

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles.[4][5][6]

[8]

Skin and Body Protection
A protective suit or lab coat

and closed-toe shoes.

Prevents skin contact with the

chemical.[4][8]

Respiratory Protection
A NIOSH-approved respirator

with organic vapor cartridges.

Required when working

outside of a fume hood or

when airborne concentrations

may exceed exposure limits.[4]

[6][9]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to the following procedural steps is mandatory for the safe handling of 2-
Chloronaphthalene-d7.

Pre-Operational Checks
Ventilation: Ensure work is conducted in a properly functioning chemical fume hood or a well-

ventilated area.[4][5]

Safety Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible.[5]

Spill Kit: Have a spill kit containing appropriate absorbent materials readily available.

Review SDS: All personnel involved must review the Safety Data Sheet (SDS) for 2-
Chloronaphthalene-d7 before commencing work.

Handling Procedure
Grounding: Take precautionary measures against static discharges, especially when

handling the neat solid.[5]

Avoid Dust/Aerosol Formation: Handle the substance carefully to prevent the generation of

dust or mists.[5][6][8] If working with the solid, moisten it first to prevent dusting if

appropriate.[6]

Avoid Incompatibilities: Keep away from strong oxidizing agents.[4][6] Do not use open

flames.[4][6]

Transfer: Use non-sparking tools for transfers.[4]

Post-Handling Cleanup
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[4][5]

Equipment Cleaning: Clean all contaminated equipment and the work area.
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Waste Segregation: Segregate all waste materials contaminated with 2-Chloronaphthalene-
d7 for proper disposal.

Disposal Plan
Proper disposal of 2-Chloronaphthalene-d7 and associated contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Containerization: Collect all waste, including contaminated PPE and spill cleanup materials,

in a designated, properly labeled, and sealed container for hazardous waste.[4]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "2-Chloronaphthalene-d7".

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area.

Disposal: Dispose of the hazardous waste through your institution's approved hazardous

waste management program.[4][5] Do not dispose of it in the regular trash or down the drain.

[5] This chemical is toxic to aquatic organisms and should not enter the environment.[6]

Emergency Procedures
In the event of an exposure or spill, follow these immediate first-aid and emergency measures.
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Exposure Route First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Seek medical

attention if you feel unwell.[4][5][6]

Skin Contact

Remove contaminated clothing immediately.

Rinse the affected skin with plenty of water and

soap.[4][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][5]

Ingestion

Rinse mouth with water. Give one or two

glasses of water to drink. Do not induce

vomiting. Seek immediate medical attention.[4]

[6]

Spill

Evacuate the area. Wearing appropriate PPE,

sweep the spilled substance into a sealable

container. If appropriate, moisten first to prevent

dusting. Carefully collect the remainder and

store and dispose of it according to local

regulations.[4][6]

Safe Handling Workflow
The following diagram outlines the standard operating procedure for the safe handling of 2-
Chloronaphthalene-d7 from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.echemi.com/sds/2-chloronaphthalene-pid_Rock36602.html
https://www.fishersci.com/store/msds?partNumber=AC404840050&productDescription=2-CHLORONAPHTHALENE%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1708
https://www.echemi.com/sds/2-chloronaphthalene-pid_Rock36602.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1708
https://www.echemi.com/sds/2-chloronaphthalene-pid_Rock36602.html
https://www.fishersci.com/store/msds?partNumber=AC404840050&productDescription=2-CHLORONAPHTHALENE%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-chloronaphthalene-pid_Rock36602.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1708
https://www.echemi.com/sds/2-chloronaphthalene-pid_Rock36602.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1708
https://www.benchchem.com/product/b1436267?utm_src=pdf-body
https://www.benchchem.com/product/b1436267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 2-Chloronaphthalene-d7

Preparation Handling Cleanup & Disposal

Review SDS Don PPE Prepare Work Area
(Fume Hood, Spill Kit)

Weighing &
Transfer

Proceed to
Handling Experimental Use Decontaminate

Work Area & Self

Experiment
Complete Segregate Waste Store for Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Chloronaphthalene-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1436267#personal-protective-equipment-for-
handling-2-chloronaphthalene-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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